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Compound of Interest

Compound Name: 6-Bromo-4-fluoroindolin-2-one

Cat. No.: B1292659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 6-Bromo-4-fluoroindolin-2-one, a heterocyclic compound of interest in chemical

synthesis and drug discovery. The information presented herein is intended to support

laboratory research and development activities.

Physicochemical Properties
6-Bromo-4-fluoroindolin-2-one is a solid organic compound.[1] While specific experimental

data for several of its physical properties are not extensively reported in the literature, the

available information and data for structurally related compounds are summarized below.

Identified Properties of 6-Bromo-4-fluoroindolin-2-one
The following table outlines the established properties of 6-Bromo-4-fluoroindolin-2-one.
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Property Value Source

CAS Number 1000341-00-3 [1][2]

Chemical Formula C₈H₅BrFNO [1][2]

Molecular Weight 230.03 g/mol [1]

IUPAC Name
6-bromo-4-fluoro-1,3-

dihydroindol-2-one
[1]

Synonyms

6-Bromo-4-fluoro-2-oxyindole,

6-bromo-4-fluoro-1,3-

dihydroindol-2-one, 6-bromo-4-

fluoro-2,3-dihydro-1H-indol-2-

one

[1]

Appearance Solid [1]

Melting Point Not available [1]

Density Not available [1]

Predicted Properties of a Structurally Related Analog
For reference, the following table includes predicted data for the related compound, 6-Bromo-4-

fluoro-1H-indole (CAS: 885520-59-2). These values are computationally derived and should be

considered as estimates.

Property Predicted Value Source

Boiling Point 315.1 ± 22.0 °C [3]

Density 1.750 ± 0.06 g/cm³ [3]

pKa 15.47 ± 0.30 [3]

Appearance Off-white to light brown solid [3]

Stability and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://www.appchemical.com/products/1000341-00-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=6-BROMO-4-FLUORO-2-OXYINDOLE&keyword=
https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://www.appchemical.com/products/1000341-00-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=6-BROMO-4-FLUORO-2-OXYINDOLE&keyword=
https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://www.americanelements.com/1000341-00-3-6-bromo-4-fluoroindolin-2-one
https://m.chemicalbook.com/ProductChemicalPropertiesCB2111896_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2111896_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2111896_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2111896_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper handling and storage are crucial for maintaining the integrity and safety of 6-Bromo-4-
fluoroindolin-2-one.

Chemical Stability
6-Bromo-4-fluoroindolin-2-one is stable under recommended storage conditions.[4]

Storage and Handling Recommendations
Condition Recommendation Source

Storage

Keep container tightly closed

in a dry and well-ventilated

place. For long-term storage,

consider an inert atmosphere

(nitrogen or argon) at 2-8°C, a

common practice for its indole

analog.

[3][4]

Handling

Handle in accordance with

good industrial hygiene and

safety practices. Avoid the

formation of dust and aerosols.

Use in a well-ventilated area.

Avoid contact with skin and

eyes.

[4]

Personal Protective Equipment

Wear appropriate PPE,

including safety glasses with

side-shields and chemical-

resistant gloves.

[4]

Incompatible Materials

Strong oxidizing agents.

Strong acids and bases should

also be considered as

potentially incompatible based

on data for similar compounds.

[5]

Hazardous Decomposition
The nature of decomposition

products is not fully known.
[4]
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The following diagram illustrates a generalized workflow for the safe handling of 6-Bromo-4-
fluoroindolin-2-one in a laboratory setting.

Preparation

Handling

Post-Handling

Don Personal Protective
Equipment (PPE)

Prepare Ventilated Workspace
(e.g., Fume Hood)

Retrieve from Storage
(2-8°C, Inert Atmosphere)

Proceed to Handling

Weigh Required Amount

Dissolve in Appropriate Solvent

Return to Proper Storage

After Use

Clean Workspace and Equipment

Dispose of Waste According
to Regulations
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Click to download full resolution via product page

Safe Handling Workflow for 6-Bromo-4-fluoroindolin-2-one

Recommended Experimental Protocols
While specific experimental determinations for the physical properties of 6-Bromo-4-
fluoroindolin-2-one are not detailed in the available literature, standard analytical methods

can be employed.

Melting Point Determination (Capillary Method)
Sample Preparation: Finely powder a small amount of 6-Bromo-4-fluoroindolin-2-one.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Instrumentation: Place the capillary tube in a calibrated melting point apparatus.

Heating: Heat the sample at a steady rate (e.g., 1-2 °C per minute) near the expected

melting point.

Observation: Record the temperature range from the appearance of the first liquid droplet to

the complete liquefaction of the sample.

Stability Assessment (Thermogravimetric Analysis -
TGA)

Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of 6-
Bromo-4-fluoroindolin-2-one into a TGA sample pan.

Instrumentation: Place the sample pan in the TGA furnace.

Analysis Conditions: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at

a constant heating rate (e.g., 10 °C per minute) over a defined temperature range (e.g., 25

°C to 600 °C).

Data Acquisition: Record the sample weight as a function of temperature.
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Interpretation: Analyze the resulting TGA curve to identify the onset of decomposition,

indicated by a significant loss of mass.

Signaling Pathways and Biological Activity
Currently, there is no available information in the reviewed literature detailing the involvement

of 6-Bromo-4-fluoroindolin-2-one in specific biological signaling pathways. Further research

is required to elucidate its pharmacological and biological activities.

The diagram below illustrates a logical workflow for investigating the potential biological activity

of a novel compound like 6-Bromo-4-fluoroindolin-2-one.
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Workflow for Biological Activity Investigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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